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Compound of Interest

Compound Name: Azo fuchsine

Cat. No.: B1206504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known spectroscopic properties

of Azo fuchsine, also identified as Acid Violet 14 and C.I. 17080. Due to the limited availability

of specific quantitative data in the public domain, this document synthesizes the existing

information and presents a generalized experimental framework for its characterization.

Core Spectroscopic Data
Azo fuchsine is a single azo class dye with the molecular formula C₂₅H₂₁N₄NaO₇S₂ and a

molecular weight of 576.58 g/mol [1]. It presents as a red-light purple compound[1]. While

detailed spectroscopic data across a range of solvents is not readily available, the absorption

maximum in an aqueous solution has been reported.
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Property Data Solvent/Conditions

Common Name Azo fuchsine, Acid Violet 14 -

C.I. Name 17080 -

Molecular Formula C₂₅H₂₁N₄NaO₇S₂ -

Molecular Weight 576.58 g/mol -

Absorption Maximum (λmax) 540 nm Aqueous Solution

Molar Absorptivity (ε) Data not available -

Solubility

Soluble in water (red solution),

slightly soluble in ethanol and

acetone

-

Color in Strong Acid

Dark green light for red, diluted

red for blue-ray in

concentrated H₂SO₄

-

Color in Strong Base
Light red in 10% NaOH

solution
-

Experimental Protocols: Determination of
Spectroscopic Properties
The following provides a detailed methodology for the characterization of the spectroscopic

properties of Azo fuchsine, based on standard practices for azo dyes.

Sample Preparation
Stock Solution: Prepare a stock solution of Azo fuchsine of a known concentration (e.g., 1

mg/mL or 1 mM) in a suitable solvent. Given its solubility, deionized water is a primary

choice. For studies in other solvents, ethanol or acetone can be used, though solubility is

limited[1]. Sonication may be required to aid dissolution.

Working Solutions: Prepare a series of dilutions from the stock solution to be used for

absorbance measurements. The concentration range should be chosen to ensure that the
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absorbance values fall within the linear range of the spectrophotometer (typically 0.1 to 1.0).

UV-Visible Spectrophotometry
Instrumentation: A dual-beam UV-Vis spectrophotometer is recommended.

Wavelength Scan: To determine the absorption maximum (λmax), scan a solution of Azo
fuchsine across a wavelength range of at least 300-700 nm. The peak absorbance will

identify the λmax. For Basic Violet 14, the reported λmax in water is 540 nm[2].

Absorbance Measurements: For quantitative analysis, measure the absorbance of the

prepared working solutions at the determined λmax.

Solvent Effects (Solvatochromism): To investigate the effect of solvent polarity on the

absorption spectrum, prepare solutions of Azo fuchsine in a range of solvents with varying

polarities (e.g., water, ethanol, methanol, DMSO, acetone, etc.). Record the absorption

spectrum in each solvent to observe any shifts in the λmax.

Determination of Molar Absorptivity (ε)
Beer-Lambert Law Plot: Using the absorbance measurements from the series of dilutions at

the λmax, create a Beer-Lambert Law plot with absorbance on the y-axis and concentration

(in mol/L) on the x-axis.

Calculation: The molar absorptivity (ε) is determined from the slope of the resulting linear

plot, according to the Beer-Lambert Law (A = εbc), where A is absorbance, b is the path

length of the cuvette (typically 1 cm), and c is the concentration.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for determining the key spectroscopic

properties of Azo fuchsine.
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Caption: Experimental workflow for determining the absorption maxima and molar absorptivity

of Azo fuchsine.

Signaling Pathways
Based on available literature, there is no evidence to suggest the involvement of Azo fuchsine
in specific biological signaling pathways. As a synthetic dye, its primary interactions are with

substrates for coloration rather than specific biological receptors or signaling molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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